Cas no 89021-25-0 (Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester)

Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester is an organophosphorus compound characterized by its unique phosphonate ester structure. The presence of the 3-oxo-1-butenyl group enhances its reactivity, making it a versatile intermediate in organic synthesis and coordination chemistry. Its bis(1-methylethyl) ester moiety improves solubility in organic solvents, facilitating its use in homogeneous reaction systems. This compound is particularly valuable in applications requiring selective phosphorylation or as a ligand precursor in metal-catalyzed processes. Its stability under mild conditions and compatibility with diverse functional groups make it suitable for fine chemical synthesis and specialized industrial applications. The compound's structural features allow for tailored modifications, enabling precise control in complex molecular architectures.

Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester structure

89021-25-0 structure

Product Name:Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester

CAS No:89021-25-0

MF:C₁₀H₁₉O₄P

MW:234.229224443436

CID:615682

PubChem ID:71321492

Update Time:2025-10-21

Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester
- 4-di(propan-2-yloxy)phosphorylbut-3-en-2-one
- 89021-25-0
- DTXSID20751300
- Dipropan-2-yl (3-oxobut-1-en-1-yl)phosphonate
- MFCD32693160
- Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate
- SY257770
- Inchi： 1S/C10H19O4P/c1-8(2)13-15(12,14-9(3)4)7-6-10(5)11/h6-9H,1-5H3
- InChI Key： RXDLGWVPUAZIAP-UHFFFAOYSA-N
- SMILES： P(C=CC(C)=O)(=O)(OC(C)C)OC(C)C

Computed Properties

Exact Mass: 234.10209608g/mol
Monoisotopic Mass: 234.10209608g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 62.41000
LogP: 3.13220

Phosphonic acid, (3-oxo-1-butenyl)-, bis(1-methylethyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY257770-1g	Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate	89021-25-0	≥95%	1g	¥8900.00	2025-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529282-1g	Diisopropyl (3-oxobut-1-en-1-yl)phosphonate	89021-25-0	98%	1g	￥9979.00	2024-04-26
eNovation Chemicals LLC	Y1191767-1g	Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate	89021-25-0	95%	1g	$1085	2024-07-20
eNovation Chemicals LLC	Y1191767-1g	Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate	89021-25-0	95%	1g	$1085	2025-02-18
eNovation Chemicals LLC	Y1191767-1g	Diisopropyl (3-Oxo-1-buten-1-yl)phosphonate	89021-25-0	95%	1g	$1085	2025-02-25